![molecular formula C18H11F2N7O B267961 8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one](/img/structure/B267961.png)
8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
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Overview
Description
8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science. 4.0.03,7]trideca-1,3,9,11-tetraen-13-one.
Mechanism of Action
The mechanism of action of 8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules in cells. This leads to the disruption of the cytoskeleton and cell division, ultimately resulting in cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. The compound has also been shown to inhibit cell migration and invasion, which are critical processes in cancer metastasis. In addition, this compound has been found to have low toxicity in normal cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is its potent anti-tumor activity against a wide range of cancer cell lines. However, the compound has some limitations, including its low solubility in water and its instability under certain conditions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. One area of focus is the development of new synthetic methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential applications in materials science, such as the development of new polymers and catalysts. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its therapeutic potential for cancer treatment.
Synthesis Methods
The synthesis of 8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been reported in several studies. One of the most common methods involves the reaction of 4-fluorobenzaldehyde with 1,2-phenylenediamine in the presence of acetic acid and sulfuric acid. The resulting product is then subjected to a series of reactions, including cyclization, reduction, and oxidation, to obtain this compound.
Scientific Research Applications
8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anti-tumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. The compound has also been investigated for its antibacterial, antifungal, and antiviral properties.
properties
Molecular Formula |
C18H11F2N7O |
---|---|
Molecular Weight |
379.3 g/mol |
IUPAC Name |
8,10-bis(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one |
InChI |
InChI=1S/C18H11F2N7O/c19-11-5-1-9(2-6-11)14-13-15(17(28)23-22-14)21-18-24-25-26-27(18)16(13)10-3-7-12(20)8-4-10/h1-8,16,25-26H |
InChI Key |
SIQOBWAXWPJAEZ-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)F |
SMILES |
C1=CC(=CC=C1C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)F |
Canonical SMILES |
C1=CC(=CC=C1C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)F |
Origin of Product |
United States |
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